Cas no 1403567-85-0 (Methyl 4,5-dichlorofuran-2-carboxylate)

Methyl 4,5-dichlorofuran-2-carboxylate is a chlorinated furan derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block for constructing complex heterocyclic compounds due to the reactivity of the dichlorofuran core and the ester functional group. The compound’s structural features enable selective modifications, making it valuable for medicinal chemistry and agrochemical research. Its stability under standard conditions ensures ease of handling and storage. The presence of chlorine atoms enhances electrophilic reactivity, facilitating further functionalization. This compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules.

Methyl 4,5-dichlorofuran-2-carboxylate structure

1403567-85-0 structure

Product name:Methyl 4,5-dichlorofuran-2-carboxylate

CAS No:1403567-85-0

MF:C₆H₄Cl₂O₃

MW:195.000160217285

CID:4698674

Methyl 4,5-dichlorofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,5-dichlorofuran-2-carboxylate
- Inchi： 1S/C6H4Cl2O3/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
- InChI Key： BXNACPWZFPSLPB-UHFFFAOYSA-N
- SMILES： ClC1=C(OC(C(=O)OC)=C1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 162
Topological Polar Surface Area: 39.4

Methyl 4,5-dichlorofuran-2-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
OTAVAchemicals	11639264-50MG	methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0	95%	50MG	$130	2023-07-06
TRC	M335710-5mg	methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0		5mg	$ 65.00	2022-06-03
Chemenu	CM502890-1g	Methyl4,5-dichlorofuran-2-carboxylate	1403567-85-0	97%	1g	$568	2023-02-02
A2B Chem LLC	AO83944-50mg	Methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0	95%	50mg	$345.00	2024-04-20
A2B Chem LLC	AO83944-250mg	Methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0	95%	250mg	$488.00	2024-04-20
TRC	M335710-25mg	methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0		25mg	$ 160.00	2022-06-03
OTAVAchemicals	11639264-250MG	methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0	95%	250MG	$259	2023-07-06
TRC	M335710-2.5mg	methyl 4,5-dichlorofuran-2-carboxylate	1403567-85-0		2.5mg	$ 50.00	2022-06-03

Methyl 4,5-dichlorofuran-2-carboxylate Related Literature

1. Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chloride

Derek J. Chadwick,John Chambers,G. Denis Meakins,Roger L. Snowden J. Chem. Soc. Perkin Trans. 1 1973 1766